Cas no 4244-38-6 (Ethyl 6-nitroquinoxaline-2-carboxylate)
Ethyl 6-nitroquinoxaline-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-nitroquinoxaline-2-carboxylate
- 6-Nitroquinoxaline-2-carboxylic acid ethyl ester
- DB-370491
- 4244-38-6
- MFCD13192317
- 6-Nitro-2-quinoxalinecarboxylic acid ethyl ester
- AS-53580
- SCHEMBL1210444
- 2-Quinoxalinecarboxylic acid, 6-nitro-, ethyl ester
- BMUPZYSFLXBIEG-UHFFFAOYSA-N
- AKOS037644428
- DTXSID20704699
- P16713
- 2-Quinoxalinecarboxylicacid,6-nitro-,ethylester
-
- MDL: MFCD13192317
- Inchi: 1S/C11H9N3O4/c1-2-18-11(15)10-6-12-9-5-7(14(16)17)3-4-8(9)13-10/h3-6H,2H2,1H3
- InChI Key: BMUPZYSFLXBIEG-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CN=C2C=C(C=CC2=N1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 247.05930578g/mol
- Monoisotopic Mass: 247.05930578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 97.9Ų
Ethyl 6-nitroquinoxaline-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB486417-250 mg |
6-Nitro-2-quinoxalinecarboxylic acid ethyl ester; . |
4244-38-6 | 250mg |
€388.00 | 2023-06-15 | ||
| abcr | AB486417-1 g |
6-Nitro-2-quinoxalinecarboxylic acid ethyl ester; . |
4244-38-6 | 1g |
€890.00 | 2023-06-15 | ||
| abcr | AB486417-250mg |
6-Nitro-2-quinoxalinecarboxylic acid ethyl ester; . |
4244-38-6 | 250mg |
€393.50 | 2025-04-18 | ||
| abcr | AB486417-1g |
6-Nitro-2-quinoxalinecarboxylic acid ethyl ester; . |
4244-38-6 | 1g |
€903.70 | 2025-04-18 | ||
| 1PlusChem | 1P00CHQU-250mg |
6-Nitroquinoxaline-2-carboxylic acid ethyl ester |
4244-38-6 | 95% | 250mg |
$270.00 | 2024-05-02 | |
| 1PlusChem | 1P00CHQU-1g |
6-Nitroquinoxaline-2-carboxylic acid ethyl ester |
4244-38-6 | 95% | 1g |
$641.00 | 2024-05-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1581690-1g |
Ethyl 6-nitroquinoxaline-2-carboxylate |
4244-38-6 | 98% | 1g |
¥4023.00 | 2024-05-14 | |
| Ambeed | A991736-250mg |
Ethyl 6-nitroquinoxaline-2-carboxylate |
4244-38-6 | 95% | 250mg |
$325.0 | 2025-04-19 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | P16713-0.25g |
2-QUINOXALINECARBOXYLIC ACID, 6-NITRO-, ETHYL ESTER |
4244-38-6 | nan | 0.25g |
¥2532.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | P16713-1g |
2-QUINOXALINECARBOXYLIC ACID, 6-NITRO-, ETHYL ESTER |
4244-38-6 | nan | 1g |
¥6336.00 | 2025-04-14 |
Ethyl 6-nitroquinoxaline-2-carboxylate Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on Ethyl 6-nitroquinoxaline-2-carboxylate
Recent Advances in the Research of Ethyl 6-nitroquinoxaline-2-carboxylate (CAS: 4244-38-6)
Ethyl 6-nitroquinoxaline-2-carboxylate (CAS: 4244-38-6) is a significant chemical compound in the field of medicinal chemistry, particularly known for its role as a key intermediate in the synthesis of various biologically active molecules. Recent studies have focused on its applications in drug discovery, especially in the development of novel therapeutic agents targeting infectious diseases and cancer. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential clinical applications.
One of the most notable advancements in the research of Ethyl 6-nitroquinoxaline-2-carboxylate is its use in the synthesis of quinoxaline derivatives, which exhibit a broad spectrum of pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound possess potent antimicrobial activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study utilized a combination of computational modeling and in vitro assays to identify the most promising candidates, with Ethyl 6-nitroquinoxaline-2-carboxylate serving as a critical building block.
In addition to its antimicrobial potential, recent research has explored the anticancer properties of Ethyl 6-nitroquinoxaline-2-carboxylate derivatives. A study conducted by researchers at the National Cancer Institute (NCI) revealed that certain quinoxaline-based compounds derived from this intermediate exhibit selective cytotoxicity against cancer cell lines, particularly those associated with pancreatic and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in malignancies.
The synthetic versatility of Ethyl 6-nitroquinoxaline-2-carboxylate has also been a focal point of recent investigations. A 2024 paper in Organic & Biomolecular Chemistry detailed an optimized synthetic route for this compound, emphasizing its scalability and cost-effectiveness. The authors reported a high-yield, one-pot reaction that significantly reduces the production time and minimizes waste, making it an attractive option for industrial-scale applications. This advancement is particularly relevant for pharmaceutical companies seeking to streamline the production of quinoxaline-based drugs.
Despite these promising developments, challenges remain in the clinical translation of Ethyl 6-nitroquinoxaline-2-carboxylate derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's unique chemical structure and demonstrated biological activities make it a valuable candidate for future drug development efforts.
In conclusion, Ethyl 6-nitroquinoxaline-2-carboxylate (CAS: 4244-38-6) continues to be a compound of significant interest in the field of medicinal chemistry. Its role as a versatile intermediate for the synthesis of bioactive molecules, coupled with its demonstrated antimicrobial and anticancer properties, underscores its potential in addressing unmet medical needs. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic applications, paving the way for novel treatments in the years to come.
4244-38-6 (Ethyl 6-nitroquinoxaline-2-carboxylate) Related Products
- 16732-57-3(ethyl 5-nitro-1H-indole-2-carboxylate)
- 16792-45-3(Ethyl 6-nitro-1H-indole-2-carboxylate)
- 4993-93-5(Ethyl 4-nitro-1H-indole-2-carboxylate)
- 480460-13-7(2-QUINOXALINECARBOXYLIC ACID, (4-NITROPHENYL)METHYL ESTER)
- 78539-50-1(9H-PYRIDO[3,4-B]INDOLE-3-CARBOXYLIC ACID, 6-NITRO-, ETHYL ESTER)
- 692289-93-3(3-nitrobenzyl 2-pyrazinecarboxylate)
- 1005029-83-3(6-Aminoquinoxaline-2-carboxylic acid ethyl ester)
- 854606-52-3(2-QUINOXALINECARBOXYLIC ACID, 3-CHLORO-7-NITRO-, ETHYL ESTER)
- 4244-37-5(6-nitroquinoxaline-2-carboxylic Acid)
- 110522-10-6(9H-Pyrido[3,4-b]indole-3-carboxylic acid, 6-nitro-, methyl ester)